Cas no 1251574-29-4 (1-({4-2-(3,4-dimethoxyphenyl)acetamidophenyl}methyl)-N-(4-methylphenyl)-1H-imidazole-4-carboxamide)

• Product Name: 1-({4-2-(3,4-dimethoxyphenyl)acetamidophenyl}methyl)-N-(4-methylphenyl)-1H-imidazole-4-carboxamide
• CAS No: 1251574-29-4
• MF: C₂₈H₂₈N₄O₄
• MW: 484.546326637268
• CID: 6397418
• PubChem ID: 49668835
• Update Time: 2025-08-03

1-({4-2-(3,4-dimethoxyphenyl)acetamidophenyl}methyl)-N-(4-methylphenyl)-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-({4-2-(3,4-dimethoxyphenyl)acetamidophenyl}methyl)-N-(4-methylphenyl)-1H-imidazole-4-carboxamide
• 1-({4-[2-(3,4-dimethoxyphenyl)acetamido]phenyl}methyl)-N-(4-methylphenyl)-1H-imidazole-4-carboxamide
• F3407-3177
• 1-(4-(2-(3,4-dimethoxyphenyl)acetamido)benzyl)-N-(p-tolyl)-1H-imidazole-4-carboxamide
• AKOS024486102
• 1-[[4-[[2-(3,4-dimethoxyphenyl)acetyl]amino]phenyl]methyl]-N-(4-methylphenyl)imidazole-4-carboxamide
• 1251574-29-4

• Inchi： 1S/C28H28N4O4/c1-19-4-9-23(10-5-19)31-28(34)24-17-32(18-29-24)16-20-6-11-22(12-7-20)30-27(33)15-21-8-13-25(35-2)26(14-21)36-3/h4-14,17-18H,15-16H2,1-3H3,(H,30,33)(H,31,34)
• InChI Key： HKNWBCUBRMFNPJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(NC1C=CC(=CC=1)CN1C=NC(C(NC2C=CC(C)=CC=2)=O)=C1)=O)OC

Computed Properties

• Exact Mass: 484.21105539g/mol
• Monoisotopic Mass: 484.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-({4-2-(3,4-dimethoxyphenyl)acetamidophenyl}methyl)-N-(4-methylphenyl)-1H-imidazole-4-carboxamide

1-({4-2-(3,4-Dimethoxyphenyl)Acetamidophenyl}Methyl)-N-(4-Methylphenyl)-1H-Imidazole-4-Carboxamide: A Comprehensive Overview

The compound identified by the CAS registry number 1251574-29-4 is a highly specialized molecule with significant potential in the field of biomedicine. Its IUPAC name, 1-({4-2-(3,4-dimethoxyphenyl)acetamidophenyl}methyl)-N-(4-methylphenyl)-1H-imidazole-4-carboxamide, highlights its intricate structure and unique properties. This compound belongs to a class of molecules that combine imidazole core with aromatic substituents, making it an interesting candidate for drug discovery and development.

The molecule features a 3,4-dimethoxyphenyl group attached via an acetamide linkage to a benzene ring. This arrangement introduces electron-withdrawing groups at the para position of the aromatic ring, which can influence the compound's pharmacokinetics and bioavailability. The imidazole-4-carboxamide moiety further enhances its potential as a scaffold for bioisosteric replacement and fragment-based drug design, which are key strategies in modern medicinal chemistry.

Recent studies have focused on the role of dimethoxyphenyl groups in modulating cytochrome P450 enzyme interactions, which are critical for determining a drug's metabolism and clearance. The presence of methyl substituents on the imidazole ring adds another layer of complexity, potentially influencing haptotropic rearrangement and enantioselectivity during synthesis. These structural features collectively contribute to the compound's uniqueness in the context of targeted therapies.

Research into compounds like CAS 1251574-29-4 often explores their potential as inhibitors or agonists in various biological systems. The imidazole core is particularly noted for its ability to interact with purine receptors, making it a promising template for the development of small molecule inhibitors in diseases such as cancer and inflammatory disorders. The combination of aromatic stability and reactive functional groups positions this compound at the forefront of drug design innovation.

Moreover, the molecule's N-(4-methylphenyl) substituent introduces a bulky group that can influence stereochemical outcomes in reactions. This feature is particularly valuable in combinatorial chemistry, where the introduction of diverse substituents can lead to the discovery of novel drug candidates. The compound's structure also lends itself well to click chemistry approaches, facilitating rapid synthesis and modification.

Recent advancements in crystallography have provided insights into how such compounds interact with biological targets at the molecular level. The 3D structure of CAS 1251574-29-4 has been analyzed to understand its binding modes and interactions with key residues on protein surfaces. These studies are crucial for optimizing potency and selectivity, which are essential criteria in drug development.

In conclusion, CAS 1251574-29-4 represents a compelling example of how intricate molecular architectures can be harnessed to address complex biomedical challenges. Its unique combination of structural features makes it a valuable asset in the pursuit of precision medicine and personalized therapies. As research continues to unravel its potential, this compound stands as a testament to the ongoing evolution of biomedical science and its applications in improving human health.